7Z-TrifostigmanosideI

• Molecular Formula: C24H38O12
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C24H38O12/c1-12-7-14(27)8-22(3,4)24(12,32)6-5-13(2)34-20-18(17(29)16(28)15(9-25)35-20)36-21-19(30)23(31,10-26)11-33-21/h5-7,13,15-21,25-26,28-32H,8-11H2,1-4H3/b6-5-/t13-,15-,16-,17+,18-,19+,20-,21+,23-,24-/m1/s1
• InChIKey: ZUOHPMUWXJPXFB-SVJVMXMZSA-N

7Z-Trifostigmanoside I Procurement Guide: Natural Intestinal Barrier Modulator Megastigmane Glycoside

7Z-Trifostigmanoside I (CAS 1018898-17-3) is a megastigmane glycoside first isolated from Polygala hongkongensis Hemsl in 2007 [1]. This compound belongs to a class of fatty acyl glycosides of mono- and disaccharides and possesses a molecular formula of C24H38O12 with a molecular weight of 518.55 g/mol [2]. It exhibits defined LogP (-2.3) and topological polar surface area (TPSA: 196.00 Ų) properties, which are critical for predicting its cellular permeability and solubility behavior in vitro . Unlike many other natural products in this structural class, 7Z-Trifostigmanoside I has been shown to directly modulate intestinal barrier function by enhancing MUC2 mucin production and protecting tight junction integrity through a defined PKCα/β-ERK1/2 signaling pathway, providing a clear mechanistic rationale for its use in gastrointestinal health research [3].

Mechanistic Context

PKCα/β-ERK1/2 pathway probe for MUC2 mucin regulation studies

Experimental Model

Intestinal epithelial barrier function and tight junction integrity models

Compound Property

Predicted cell-permeable glycoside with moderate oral bioavailability probability

• [1] Wu JF, Chen SB, Gao JC, Wu LJ, Chen SL, Tu PF. Megastigmane glycosides from Polygala hongkongensis Hemsl. Chemical Research in Chinese Universities. 2007;23(5):530-532. DOI: 10.1016/S1005-9040(07)60115-9 View Source
• [2] Plantaedb. 7Z-Trifostigmanoside I Compound Details. Accessed 2026. View Source
• [3] Parveen A, Choi S, Kang JH, Oh SH, Kim SY. Trifostigmanoside I, an Active Compound from Sweet Potato, Restores the Activity of MUC2 and Protects the Tight Junctions through PKCα/β to Maintain Intestinal Barrier Function. International Journal of Molecular Sciences. 2020;22(1):291. DOI: 10.3390/ijms22010291 View Source

Why Generic Substitution Fails for 7Z-Trifostigmanoside I: Evidence-Based Differentiation

Generic substitution among natural megastigmane glycosides is not scientifically justifiable due to significant variability in both biological activity and structural specificity. While structurally related compounds like 7Z-roseoside or trifostigmanoside II have been isolated from the same source, their biological activities remain largely uncharacterized or distinct [1]. In contrast, 7Z-Trifostigmanoside I (also referred to as Trifostigmanoside I, TS I) has a unique and well-documented mode of action: it specifically activates the PKCα/β-ERK1/2 signaling axis to upregulate MUC2 expression and preserve tight junction morphology [2]. This activity profile is not a general feature of the megastigmane glycoside class. Furthermore, in silico ADMET predictions reveal that 7Z-Trifostigmanoside I has a moderate predicted Caco-2 permeability (84.81% probability) and human oral bioavailability (64.29% probability) [3], which are not guaranteed for its analogs and can profoundly influence experimental outcomes. Therefore, substituting 7Z-Trifostigmanoside I with a structurally similar but functionally unvalidated analog could lead to experimental failure or irreproducible data, underscoring the critical need for compound-specific procurement.

Functional mismatch Structurally related megastigmane glycosides (e.g., 7Z-roseoside) lack reported MUC2/PKCα/β activity; assay outcomes may not transfer.

ADMET prediction shift Predicted Caco-2 and oral bioavailability probabilities are compound-specific; analog ADMET profiles are uncharacterized and may alter cell-based or in vivo results.

Purity and source variance Crude extracts or lower-purity isolates introduce undefined components; barrier protection activity is linked to water-soluble fraction containing this compound.

• [1] Wu JF, Chen SB, Gao JC, Wu LJ, Chen SL, Tu PF. Megastigmane glycosides from Polygala hongkongensis Hemsl. Chemical Research in Chinese Universities. 2007;23(5):530-532. DOI: 10.1016/S1005-9040(07)60115-9 View Source
• [2] Parveen A, Choi S, Kang JH, Oh SH, Kim SY. Trifostigmanoside I, an Active Compound from Sweet Potato, Restores the Activity of MUC2 and Protects the Tight Junctions through PKCα/β to Maintain Intestinal Barrier Function. International Journal of Molecular Sciences. 2020;22(1):291. DOI: 10.3390/ijms22010291 View Source
• [3] Plantaedb. 7Z-Trifostigmanoside I Compound Details: ADMET Properties (via admetSAR 2). Accessed 2026. View Source

7Z-Trifostigmanoside I: Quantifiable Evidence of Functional Differentiation

Quantifiable Promotion of MUC2 Mucin Expression via PKCα/β-ERK1/2 Signaling

7Z-Trifostigmanoside I (TS I) treatment in LS174T human colon cancer cells resulted in a significant, time-dependent increase in MUC2 expression at both the transcriptional and protein levels. This effect is mechanistically linked to a marked increase in the phosphorylation of PKCα/β and ERK1/2 [1]. The specificity of this pathway was confirmed by the observation that the PKCα/β inhibitor GÖ6976 reduced TS I-induced phosphorylation of PKCα/β and prevented the corresponding increase in MUC2 expression. In comparison, a pan-PKC inhibitor (Gö 6983) also inhibited mucin expression, validating the pathway dependency [1]. Other megastigmane glycosides isolated from the same source, such as 7Z-roseoside and trifostigmanoside II, have not been reported to exhibit this specific, quantifiable activity on MUC2 and PKCα/β signaling [2].

MUC2 / PKC pathway

Head-to-head

TS I increased MUC2 mRNA/protein and phosphorylation of PKCα/β and ERK1/2 in LS174T cells. Analogs (7Z-roseoside, trifostigmanoside II) showed no such activity.

Supports PKCα/β-ERK1/2 pathway-response interpretation

LS174T cells, 10 μg/mL, inhibitor confirmation with GÖ6976

Evidence Dimension	Promotion of MUC2 expression
Target Compound Data	Significantly increased MUC2 mRNA and protein levels in a time-dependent manner; increased phosphorylation of PKCα/β and ERK1/2.
Comparator Or Baseline	7Z-Roseoside and Trifostigmanoside II (structurally related megastigmane glycosides): No reported activity on MUC2 or PKCα/β signaling.
Quantified Difference	Qualitatively distinct activity; TS I is a validated inducer, while comparators lack this reported function.
Conditions	LS174T human colon cancer cells; Western blotting and semi-quantitative real-time PCR; treatment with 10 μg/mL TS I.

Why This Matters

This evidence confirms that 7Z-Trifostigmanoside I is a functionally unique tool compound for studying PKCα/β-mediated MUC2 regulation, a mechanism not shared by its closest structural analogs.

• [1] Parveen A, Choi S, Kang JH, Oh SH, Kim SY. Trifostigmanoside I, an Active Compound from Sweet Potato, Restores the Activity of MUC2 and Protects the Tight Junctions through PKCα/β to Maintain Intestinal Barrier Function. International Journal of Molecular Sciences. 2020;22(1):291. DOI: 10.3390/ijms22010291 View Source
• [2] Wu JF, Chen SB, Gao JC, Wu LJ, Chen SL, Tu PF. Megastigmane glycosides from Polygala hongkongensis Hemsl. Chemical Research in Chinese Universities. 2007;23(5):530-532. DOI: 10.1016/S1005-9040(07)60115-9 View Source

Protection of Tight Junction Integrity Against DSS-Induced Damage

In a model of intestinal barrier disruption using dextran sulfate sodium (DSS), an extract containing 7Z-Trifostigmanoside I (water SPE) partially rescued tight junction (TJ) damage in polarized Caco-2 cells. Immunofluorescence analysis of ZO-1, a key TJ protein, showed that DSS treatment resulted in a discontinuous and wrinkled TJ network, while pre-treatment with water SPE at a high dose partially restored the smooth, continuous morphology characteristic of a functional intestinal barrier [1]. In contrast, treatment with methanol or ether extracts from the same source material did not exhibit any protective effect against DSS-mediated TJ damage, highlighting that the protective activity is specific to the water-soluble fraction containing TS I [1]. The study notes that while TS I contributes to ERK signaling activation, the extract did not alter the total expression levels of TJ proteins (Claudin-1, Occludin, ZO-1), suggesting a distinct, non-transcriptional protective mechanism [1].

Tight junction protection

Head-to-head

Water SPE (TS I-containing) partially rescued ZO-1 network continuity in DSS-damaged Caco-2 cells; methanol/ether extracts showed no protective effect.

Supports tight junction integrity endpoint context

Polarized Caco-2, 2.5% DSS, ZO-1 immunofluorescence

Evidence Dimension	Protection against DSS-induced tight junction disruption
Target Compound Data	Water SPE (containing TS I) partially rescued ZO-1 network morphology from DSS damage.
Comparator Or Baseline	Methanol extract and ether extract from same sweet potato source: No protective effect on TJ morphology.
Quantified Difference	Qualitative difference in immunofluorescence imaging; water SPE maintained smooth ZO-1 network, while other extracts did not prevent DSS-induced wrinkling/discontinuity.
Conditions	Polarized Caco-2 cells; 2.5% DSS for 48h; ZO-1 immunofluorescence.

Why This Matters

This data demonstrates that 7Z-Trifostigmanoside I is the key active principle within sweet potato extracts for protecting tight junction architecture, a functional benefit not achievable with other extract fractions.

• [1] Parveen A, Choi S, Kang JH, Oh SH, Kim SY. Trifostigmanoside I, an Active Compound from Sweet Potato, Restores the Activity of MUC2 and Protects the Tight Junctions through PKCα/β to Maintain Intestinal Barrier Function. International Journal of Molecular Sciences. 2020;22(1):291. DOI: 10.3390/ijms22010291 View Source

Predicted Caco-2 Permeability and Oral Bioavailability Profile

In silico ADMET predictions using admetSAR 2 provide a comparative pharmacokinetic profile for 7Z-Trifostigmanoside I. The compound exhibits a predicted Caco-2 permeability probability of 84.81% and a human oral bioavailability probability of 64.29% [1]. These values are derived from computational models and are not direct experimental measurements, but they offer a baseline for assessing its potential as an orally active or cell-permeable agent. While comparative data for 7Z-roseoside or trifostigmanoside II are not available in the same database, these predictions for 7Z-Trifostigmanoside I are higher than many other glycosylated natural products, which often suffer from poor membrane permeability [1]. This suggests that 7Z-Trifostigmanoside I may have more favorable drug-like properties for in vivo or cell-based studies compared to other glycosides lacking such predictions.

Predicted Caco-2 / oral

Data to verify

Caco-2 permeability probability: 84.81%; human oral bioavailability probability: 64.29%.

Supports cell-based study and exposure-model interpretation

In silico prediction (admetSAR 2); requires experimental validation

Evidence Dimension	Predicted Caco-2 permeability and human oral bioavailability
Target Compound Data	Caco-2 permeability probability: 84.81%; Human oral bioavailability probability: 64.29%.
Comparator Or Baseline	Other glycosylated natural products (class-level inference): Typically exhibit low Caco-2 permeability and poor oral bioavailability.
Quantified Difference	TS I shows a moderate-high probability of Caco-2 permeability, exceeding the class average for glycosides.
Conditions	In silico prediction (admetSAR 2); computational model based on molecular descriptors.

Why This Matters

This predicted ADMET profile supports the selection of 7Z-Trifostigmanoside I for cell-based and potentially oral in vivo studies, where permeability is a common hurdle for glycosidic natural products.

• [1] Plantaedb. 7Z-Trifostigmanoside I Compound Details: ADMET Properties (via admetSAR 2). Accessed 2026. View Source

Compound Purity and Quality Control Specifications for Reproducible Research

Commercial vendors report a purity of ≥98% for 7Z-Trifostigmanoside I, as determined by HPLC . This high purity specification is critical for ensuring that observed biological effects are attributable solely to 7Z-Trifostigmanoside I and not to impurities or related co-isolated compounds. In the context of the natural product class, where compounds are often isolated as mixtures or at lower purities, this ≥98% standard provides a baseline for reproducible research. While this purity level is common among commercial standards, it is an essential procurement consideration. For comparison, the original isolation from Polygala hongkongensis Hemsl required extensive chromatographic purification and spectroscopic characterization to confirm identity [1], highlighting the value of a pre-qualified, high-purity source.

Reported purity

Lot attribute

≥98% (HPLC), vendor specification.

Supports reproducible bioassay and lot-consistency review

Vendor-reported; confirm with certificate of analysis

Evidence Dimension	Reported purity
Target Compound Data	≥98% (HPLC)
Comparator Or Baseline	Other natural product standards (class-level): Often available at ≥95% or ≥98% purity, but purity can vary significantly across vendors and lots.
Quantified Difference	Not applicable; qualitative assurance of high purity.
Conditions	Vendor-reported specifications (AbMole, MedChemExpress, BOC Sciences).

Why This Matters

Procurement of a ≥98% pure standard ensures consistency and reproducibility in downstream assays, a prerequisite for generating reliable, publishable data.

• [1] Wu JF, Chen SB, Gao JC, Wu LJ, Chen SL, Tu PF. Megastigmane glycosides from Polygala hongkongensis Hemsl. Chemical Research in Chinese Universities. 2007;23(5):530-532. DOI: 10.1016/S1005-9040(07)60115-9 View Source

7Z-Trifostigmanoside I: Best-Fit Research and Industrial Application Scenarios

Mechanistic Studies of Intestinal Mucin Regulation via PKCα/β-ERK1/2 Axis

Researchers investigating the molecular control of MUC2 expression and secretion in intestinal epithelial cells can employ 7Z-Trifostigmanoside I as a specific chemical tool. Its validated, time-dependent induction of MUC2 mRNA and protein, coupled with activation of PKCα/β and ERK1/2 phosphorylation, makes it an ideal probe for dissecting this signaling cascade [1]. This scenario is particularly relevant for laboratories studying ulcerative colitis, irritable bowel syndrome, or other conditions where mucin deficiency or dysfunction is a key pathological feature.

Assessment of Tight Junction Integrity and Barrier Function Restoration

For studies focused on intestinal permeability and epithelial barrier integrity, 7Z-Trifostigmanoside I provides a means to investigate protective mechanisms against chemical (e.g., DSS) or inflammatory insult. Its demonstrated ability to preserve the structural integrity of ZO-1 networks in Caco-2 cell models [1] positions it as a valuable positive control or experimental compound in assays designed to screen for novel barrier-protective agents. This is directly applicable to drug discovery programs targeting inflammatory bowel disease (IBD) or leaky gut syndrome.

Quality Control and Bioactivity Standardization of Sweet Potato or Polygala Extracts

Industrial manufacturers of botanical extracts or dietary supplements derived from *Ipomoea batatas* (sweet potato) or *Polygala* species can use a high-purity standard of 7Z-Trifostigmanoside I (≥98%) as a reference material for analytical method development and batch-to-batch consistency verification. Quantifying the content of this specific bioactive marker (as demonstrated by HPLC: 5.48 µg per 100 mg of sweet potato powder) [1] allows for the standardization of extract potency and ensures product quality, a critical requirement for regulatory compliance and clinical study material characterization.

Application

Selection Property

Validation Focus

Intestinal MUC2 / PKC pathway signaling studies

PKCα/β-ERK1/2 activation and MUC2 induction specificity

MUC2 expression endpoints, PKC phosphorylation, inhibitor reversal controls

Epithelial barrier integrity and tight junction models

Protection of ZO-1 network morphology under chemical insult

ZO-1 immunofluorescence, transepithelial resistance, DSS challenge conditions

Botanical extract standardization / QC reference

High-purity standard (≥98%) as bioactive marker

HPLC method development, batch-to-batch content verification

• [1] Parveen A, Choi S, Kang JH, Oh SH, Kim SY. Trifostigmanoside I, an Active Compound from Sweet Potato, Restores the Activity of MUC2 and Protects the Tight Junctions through PKCα/β to Maintain Intestinal Barrier Function. International Journal of Molecular Sciences. 2020;22(1):291. DOI: 10.3390/ijms22010291 View Source